Cas no 73861-92-4 ((2R,3R,4R,5S)-2-methylpiperidine-3,4,5-triol)

• Product Name: (2R,3R,4R,5S)-2-methylpiperidine-3,4,5-triol
• CAS No: 73861-92-4
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 2033583
• PubChem ID: 10351835
• Update Time: 2025-04-21

(2R,3R,4R,5S)-2-methylpiperidine-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5S)-2-methylpiperidine-3,4,5-triol
• 1,5,6-trideoxy-1,5-imino-D-glucitol
• 1,5-imino-1,5,6-trideoxy-D-glucitol
• 1,6-dideoxynojirimycin
• 3,4,5-Piperidinetriol, 2-methyl-, (2R,3R,4R,5S)-
• (2R,3R,4R,5S)-2-Methyl-piperidine-3,4,5-triol
• SCHEMBL2435560
• AKOS006350511
• BDBM50280032
• DTXSID40438464
• 73861-92-4
• CHEMBL324632
• MD44485

• Inchi： 1S/C6H13NO3/c1-3-5(9)6(10)4(8)2-7-3/h3-10H,2H2,1H3/t3-,4+,5-,6-/m1/s1
• InChI Key： VYOCYWDJTQRZLC-JGWLITMVSA-N
• SMILES： O[C@H]1[C@@H]([C@H](CN[C@@H]1C)O)O

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (999 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines
• Natural Products and Extracts Plant Extracts Plant based Angylocalyx pynaertii